Cas no 190367-56-7 (Methyl 4-Chloro-2-methyl-5-nitrobenzoate)

• Product Name: Methyl 4-Chloro-2-methyl-5-nitrobenzoate
• CAS No: 190367-56-7
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• MDL: MFCD22571065
• CID: 1383565
• PubChem ID: 10633188
• Update Time: 2025-06-07

Methyl 4-Chloro-2-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-methyl-5-nitro-, methyl ester
• Methyl 4-chloro-2-Methyl-5-nitrobenzoate
• 4-Chloro-2-methyl-5-nitro-benzoic acid methyl ester
• MFCD22571065
• SCHEMBL2243797
• AS-40512
• CS-0061239
• 190367-56-7
• methyl4-chloro-2-methyl-5-nitrobenzoate
• DB-114762
• AKOS027252516
• SY242782
• HWINPPGAOTYOJH-UHFFFAOYSA-N
• Methyl 4-Chloro-2-methyl-5-nitrobenzoate

• MDL： MFCD22571065
• Inchi： 1S/C9H8ClNO4/c1-5-3-7(10)8(11(13)14)4-6(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： HWINPPGAOTYOJH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01424
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Additional information on Methyl 4-Chloro-2-methyl-5-nitrobenzoate

Methyl 4-Chloro-2-methyl-5-nitrobenzoate (CAS No. 190367-56-7): A Comprehensive Overview

Methyl 4-Chloro-2-methyl-5-nitrobenzoate (CAS No. 190367-56-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various synthetic applications and potential therapeutic developments. Its molecular structure, featuring a benzoate ester group, a chloro substituent, a methyl group, and a nitro group, endows it with distinct reactivity and utility in multiple domains.

The synthesis of Methyl 4-Chloro-2-methyl-5-nitrobenzoate involves meticulous chemical processes that highlight the compound's versatility. The presence of the nitro group (-NO₂) makes it a valuable intermediate in the preparation of more complex molecules, particularly in the development of pharmaceuticals. Researchers have leveraged this compound to explore novel pathways for drug synthesis, taking advantage of its ability to undergo various chemical transformations.

In recent years, the pharmaceutical industry has shown increasing interest in nitroaromatic compounds due to their potential biological activities. Methyl 4-Chloro-2-methyl-5-nitrobenzoate has been studied for its possible role in the synthesis of bioactive molecules that could target specific enzymatic pathways or receptors. For instance, modifications of this compound have been explored to develop derivatives with enhanced binding affinity or selectivity for certain therapeutic targets.

The benzoate ester moiety in Methyl 4-Chloro-2-methyl-5-nitrobenzoate also contributes to its utility as a building block in medicinal chemistry. Ester groups are frequently used in drug design due to their stability and ease of modification. Researchers have utilized this compound to create libraries of derivatives for high-throughput screening, aiming to identify new lead compounds with desirable pharmacological properties.

One of the most intriguing aspects of Methyl 4-Chloro-2-methyl-5-nitrobenzoate is its reactivity towards various functional groups. The chloro substituent, for example, can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties. This characteristic makes it an invaluable tool for synthetic chemists who are designing complex molecules with tailored properties.

The nitro group not only enhances the reactivity of the molecule but also contributes to its electronic properties, influencing its interactions with biological targets. In recent studies, researchers have explored the use of nitroaromatic compounds as probes to understand enzyme mechanisms and as potential therapeutic agents. The ability to convert nitro groups into amino groups through reduction reactions provides a versatile pathway for further functionalization.

In addition to its pharmaceutical applications, Methyl 4-Chloro-2-methyl-5-nitrobenzoate has found utility in materials science and agrochemical research. Its unique structure and reactivity make it a suitable candidate for developing advanced materials with specific properties. For instance, derivatives of this compound have been investigated for their potential use in organic electronics and as intermediates in the synthesis of agrochemicals that exhibit improved efficacy and environmental compatibility.

The ongoing research into Methyl 4-Chloro-2-methyl-5-nitrobenzoate underscores its importance as a versatile chemical entity. As new synthetic methodologies and analytical techniques are developed, the potential applications of this compound continue to expand. Future studies may focus on optimizing synthetic routes to improve yield and purity, as well as exploring novel derivatives with enhanced biological activity.

The integration of computational chemistry and machine learning techniques has also opened new avenues for studying Methyl 4-Chloro-2-methyl-5-nitrobenzoate. These approaches enable researchers to predict the properties and reactivity of complex molecules with greater accuracy, accelerating the discovery process. By combining experimental data with computational models, scientists can design more efficient synthetic strategies and identify promising candidates for further investigation.

In conclusion, Methyl 4-Chloro-2-methyl-5-nitrobenzoate (CAS No. 190367-56-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to grow even further.